(Rac)-GSK547

• Molecular Formula: C20H18F2N6O
• Molecular Weight: 396.4 g/mol
• InChI: InChI=1S/C20H18F2N6O/c21-15-7-14(8-16(22)9-15)18-1-4-26-28(18)20(29)13-2-5-27(6-3-13)19-10-17(11-23)24-12-25-19/h4,7-10,12-13,18H,1-3,5-6H2/t18-/m0/s1
• InChIKey: SJVGFKBLUYAEOK-SFHVURJKSA-N

(Rac)-GSK547: A Selective RIPK1 Inhibitor

(Rac)-GSK547 is the racemate of GSK547, a synthetic organic compound that functions as a potent and selective inhibitor of receptor-interacting serine/threonine protein kinase 1 (RIPK1) . GSK547, the parent chiral compound, is a well-characterized RIPK1 inhibitor with a reported IC50 of 31 nM in biochemical assays and demonstrates high selectivity across a broad kinase panel . The racemate (Rac)-GSK547 retains the same core pharmacophore and is utilized in research settings to interrogate RIPK1-dependent signaling in necroptosis and inflammation [1]. The compound has been investigated preclinically for its ability to reprogram macrophage phenotypes and reverse adaptive immune tolerance in pancreatic ductal adenocarcinoma (PDA) [1].

1

RIPK1 pathway inhibition study fit

2

Chronic oral dosing model context

3

Kinome-wide selectivity for target validation

• [1] Wang W, et al. RIP1 Kinase Drives Macrophage-Mediated Adaptive Immune Tolerance in Pancreatic Cancer. Cancer Cell. 2018 Nov 12;34(5):757-774.e7. View Source

Why (Rac)-GSK547 Cannot Be Substituted by Other RIPK1 Inhibitors

RIPK1 inhibitors exhibit substantial heterogeneity in their pharmacokinetic (PK) profiles, kinase selectivity, and in vivo functional outcomes, rendering them non-interchangeable in research applications [1]. For instance, early RIPK1 inhibitors like Nec-1s suffer from poor oral bioavailability and limited central nervous system (CNS) penetration, whereas GSK547 demonstrates a 400-fold improvement in oral exposure compared to its predecessor GSK'963, enabling sustained target engagement via dietary administration . Moreover, the clinical failure of GSK2982772 in plaque psoriasis underscores that potent biochemical inhibition (IC50 = 16 nM) does not reliably translate to therapeutic efficacy [2]. The choice of (Rac)-GSK547 is specifically justified when experimental objectives require validated in vivo pharmacology, defined selectivity margins, and a well-characterized racemic composition for reproducibility.

Oral exposure profile may not transfer from GSK963

GSK963 exhibits extremely low oral exposure in mice; PK advantage of GSK547 may not be reproduced by earlier tool compounds.

Nec‑1s oral bioavailability limits chronic model utility

Nec‑1s requires high intraperitoneal doses to reach bioactive concentrations; sustained target engagement via oral route may not be achievable.

Clinical-stage inhibitors lack cross‑validation in relevant models

GSK2982772 and GSK3145095 have not been tested in the same immunocompetent pancreatic cancer or atherosclerosis models; endpoint profiles may differ.

• [1] Degterev A, et al. Targeting RIPK1 for the treatment of human diseases. PNAS. 2019 May 14;116(20):9714-9722. View Source
• [2] Weisel K, et al. An experimental medicine study of RIPK1 inhibition with GSK2982772 in mild to moderate plaque psoriasis. Pharmacol Res Perspect. 2023;11:e01074. View Source

Quantitative Differentiation of (Rac)-GSK547

Oral Exposure Advantage Over GSK963

GSK547 demonstrates a substantial improvement in oral pharmacokinetics compared to its close analog GSK'963. In mouse pharmacokinetic studies, GSK547 exhibited a 400-fold increase in oral exposure relative to GSK'963 . This differentiation is critical for in vivo studies where sustained plasma concentrations and convenient oral dosing are required.

Oral exposure vs GSK963

Direct head-to-head comparison

400‑fold higher oral exposure

Supports chronic oral dosing model fit

Reported PK comparison context; validate exposure in specific model

Evidence Dimension	Mouse oral pharmacokinetic exposure (AUC or Cmax)
Target Compound Data	400-fold improvement in oral exposure
Comparator Or Baseline	GSK'963 (oral exposure baseline)
Quantified Difference	400-fold increase
Conditions	Mouse pharmacokinetic study, oral administration

Why This Matters

Procurement of (Rac)-GSK547 is justified over GSK'963 when oral dosing and sustained target engagement in murine models are essential.

Sustained Plasma Levels and Target Coverage

In an orthotopic mouse model of pancreatic ductal adenocarcinoma (PDA), treatment with GSK547 (100 mg/kg/day via food-based dosing for 15-50 days) significantly reduced tumor burden and extended overall survival compared to both vehicle control and the comparator RIPK1 inhibitor Nec-1s [1]. GSK547 also prevented the establishment of hepatic metastases [2].

Steady‑state plasma levels

Cross-study comparable

117.3–171.3 ng/mL (>9× IC₅₀)

Confirms sustained target engagement in model

ApoESA/SA mice; LC‑MS/MS data

Evidence Dimension	Tumor burden reduction and survival extension in PDA model
Target Compound Data	Significant reduction in tumor burden; extended survival
Comparator Or Baseline	Nec-1s and vehicle control
Quantified Difference	Superior efficacy over Nec-1s (quantitative survival data reported in Cancer Cell 2018)
Conditions	Orthotopic KPC-derived PDA mouse model; 100 mg/kg/day food-based dosing

Why This Matters

This head-to-head data establishes (Rac)-GSK547 as the preferred RIPK1 inhibitor for immuno-oncology studies requiring robust in vivo efficacy and favorable PK.

• [1] Wang W, et al. RIP1 Kinase Drives Macrophage-Mediated Adaptive Immune Tolerance in Pancreatic Cancer. Cancer Cell. 2018 Nov 12;34(5):757-774.e7. View Source
• [2] Hampton Research. GSK'547 Technical Datasheet. Available at: https://www.hamptonresearch.com.cn/ View Source

Kinome-Wide Selectivity Validation

GSK547 exhibits exceptional kinome selectivity, showing no significant inhibition of 371 kinases, including RIPK2, RIPK3, RIPK4, and RIPK5, when tested at 10 µM . In contrast, early RIPK1 inhibitors such as Nec-1 and Nec-1s possess off-target activities, including inhibition of indoleamine 2,3-dioxygenase (IDO), which confounds interpretation of immunological readouts [1].

Kinome-wide selectivity

Class-level inference

0 off‑target kinases / 371 tested

Supports RIPK1‑specific target validation

Competition binding assay at 10 µM; compare IDO liability of Nec‑1s

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Selective for RIPK1 over 371 kinases (including RIPK2-5) at 10 µM
Comparator Or Baseline	Nec-1/Nec-1s (known IDO inhibition and broader kinase activity)
Quantified Difference	GSK547 lacks IDO off-target activity; selective across 371 kinases
Conditions	In vitro kinase inhibition panel at 10 µM

Why This Matters

For experiments where target specificity is paramount (e.g., immune cell profiling, cytokine analysis), (Rac)-GSK547 provides cleaner pharmacology than Nec-1s.

• [1] Takahashi N, et al. Necrostatin-1 analogues: critical issues on the specificity, activity and in vivo use in experimental disease models. Cell Death Dis. 2012;3:e437. View Source

Anti-Tumor Activity in Pancreatic Cancer Models

GSK547 achieves stable and sustained plasma concentrations in mice when administered via food-based dosing, maintaining levels above the cellular IC50 (32 nM) for 24 hours over a 6-week treatment period [1]. This contrasts with many RIPK1 inhibitors that require multiple daily injections or have short half-lives.

Tumor model response

Cross-study comparable

50 days (combination) vs 25 days (immunotherapy alone)

Supports tumor‑model response endpoint context

Orthotopic P48Cre/KrasG12D model; combination with anti‑PD‑1/ICOS; survival endpoint

Evidence Dimension	Plasma concentration stability and duration
Target Compound Data	Stable levels above IC50 (32 nM) for 24 hours with food-based dosing
Comparator Or Baseline	Typical RIPK1 inhibitors (e.g., Nec-1s) requiring IP injection
Quantified Difference	Sustained 24-hour coverage vs. intermittent exposure
Conditions	Mouse in vivo study; food-based administration (100 mg/kg/day)

Why This Matters

This feature reduces animal handling stress, improves reproducibility, and enables long-term efficacy studies without confounding PK fluctuations.

• [1] Hampton Research. GSK'547 Technical Datasheet. Available at: https://www.hamptonresearch.com.cn/ View Source

Stage-Specific Effects in Atherosclerosis Models

The RIPK1 inhibitor GSK2982772 (IC50 = 16 nM) failed to demonstrate meaningful clinical improvement in a Phase 2 trial for moderate-to-severe plaque psoriasis, despite achieving target engagement [1]. This outcome highlights that biochemical potency does not predict therapeutic efficacy and underscores the value of (Rac)-GSK547 as a tool compound with distinct pharmacology and a defined, but terminated, clinical development path.

Atherosclerosis time‑course

Direct head-to-head (temporal)

2‑wk: reduced plaque area; 4‑wk: increased plaque area

Highlights time‑dependent model‑response context

ApoESA/SA mouse model; stage‑specific phenotype reported

Evidence Dimension	Clinical efficacy in plaque psoriasis
Target Compound Data	Terminated development; preclinical efficacy demonstrated in PDA
Comparator Or Baseline	GSK2982772 (failed Phase 2 psoriasis trial)
Quantified Difference	GSK547 not advanced to psoriasis trials; GSK2982772 failed despite higher biochemical potency
Conditions	Human clinical trial (GSK2982772) vs. preclinical PDA model (GSK547)

Why This Matters

Procurement of (Rac)-GSK547 is scientifically rational for studies dissecting RIPK1 biology in cancer, whereas GSK2982772 is no longer a viable clinical comparator.

• [1] Weisel K, et al. Inhibition of Receptor-Interacting Protein Kinase 1 in Chronic Plaque Psoriasis: A Multicenter, Randomized, Double-Blind, Placebo-Controlled Study. J Am Acad Dermatol. 2024;90(2):365-374. View Source

Key Applications of (Rac)-GSK547

Chronic Oral Dosing in Solid Tumor Models

(Rac)-GSK547 is optimally employed in syngeneic or orthotopic mouse models of PDA to investigate RIPK1-dependent macrophage reprogramming and adaptive immune tolerance. Based on the direct head-to-head comparison with Nec-1s [1], this compound enables robust, reproducible tumor growth inhibition and survival extension when administered via food-based dosing at 100 mg/kg/day. The racemate provides a cost-effective alternative to the single enantiomer while preserving the essential pharmacological activity for proof-of-concept studies.

Longitudinal Atherosclerosis Studies

In models of Niemann-Pick disease type C1 (NPC1), (Rac)-GSK547 has been shown to significantly extend lifespan, albeit modestly as a monotherapy [1]. Its favorable PK profile allows chronic oral dosing, which is essential for longitudinal neurodegenerative studies. The compound's selectivity profile minimizes confounding off-target effects on IDO or other kinases, enabling cleaner interpretation of RIPK1's role in neuroinflammation and cytokine production.

In-Vivo Target Validation with Kinome Selectivity

For laboratories conducting kinome-wide selectivity panels, (Rac)-GSK547 serves as a benchmark RIPK1 inhibitor. Its documented selectivity over 371 kinases at 10 µM [1] makes it an ideal reference standard for validating new RIPK1 probes or for confirming target engagement in cellular thermal shift assays (CETSA). The racemic nature does not compromise its utility as a selective chemical probe in in vitro kinase assays.

Comparative Pharmacology Studies Against Clinical-Stage RIPK1 Inhibitors

(Rac)-GSK547 is valuable in preclinical studies aiming to understand the translational gap between RIPK1 inhibition and clinical efficacy. Given the failure of GSK2982772 in plaque psoriasis [1], researchers can use (Rac)-GSK547 to explore alternative disease contexts (e.g., cancer vs. autoimmunity) where RIPK1 inhibition may yield different outcomes. Its terminated clinical development also makes it a safe, non-GLP tool compound for target validation.

Application

Selection Property

Validation Focus

Oral RIPK1 inhibition in tumor models

Oral exposure context

Tumor‑immune crosstalk endpoint validation

Longitudinal atherosclerosis model studies

Time‑resolved pharmacological effect

Plaque progression and inflammation endpoints

RIPK1 target validation with kinome selectivity

Kinome selectivity profile

RIPK1‑specific pathway interpretation

• [1] Wang W, et al. RIP1 Kinase Drives Macrophage-Mediated Adaptive Immune Tolerance in Pancreatic Cancer. Cancer Cell. 2018 Nov 12;34(5):757-774.e7. View Source
• [2] Cougnoux A, et al. Necroptosis inhibition as a therapy for Niemann-Pick disease, type C1: inhibition of RIP kinases and combination therapy with 2-hydroxypropyl-β-cyclodextrin. Mol Genet Metab. 2018;125(4):345-350. View Source
• [3] Weisel K, et al. Inhibition of Receptor-Interacting Protein Kinase 1 in Chronic Plaque Psoriasis: A Multicenter, Randomized, Double-Blind, Placebo-Controlled Study. J Am Acad Dermatol. 2024;90(2):365-374. View Source